Acetoxy-(4-bromo-phenyl)-acetic acid

• Molecular Formula: C10H9BrO4
• Molecular Weight: 273.08 g/mol
• IUPAC Name: 2-acetyloxy-2-(4-bromophenyl)acetic acid
• InChI: InChI=1S/C10H9BrO4/c1-6(12)15-9(10(13)14)7-2-4-8(11)5-3-7/h2-5,9H,1H3,(H,13,14)
• InChI Key: BGRPUTSXSQZFKA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C1=CC=C(C=C1)Br)C(=O)O

Description

Acetoxy-(4-bromo-phenyl)-acetic acid is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromomandelic acid (20.6 g, 89.0 mmol) dissolved in pyridine (50 mL) was added acetic anhydride (10 g, 98 mmol) dropwise while cooling with an ice bath. After stirring overnight at room temperature, the solvent was removed and the resulting residue dissolved in ethyl acetate (150 mL). This was washed twice with 1N HCl, brine, and then concentrated in vacuo to obtain a white solid (18.2 g, 75%) which was used without further purification.